5-[(3R,4R)-3-Cyclopropyl-4-(3-propan-2-yl-1H-1,2,4-triazol-5-yl)pyrrolidine-1-carbonyl]pyridine-2-carbonitrile

• IUPAC Name: 5-[(3R,4R)-3-cyclopropyl-4-(3-propan-2-yl-1H-1,2,4-triazol-5-yl)pyrrolidine-1-carbonyl]pyridine-2-carbonitrile
• InChI: InChI=1S/C19H22N6O/c1-11(2)17-22-18(24-23-17)16-10-25(9-15(16)12-3-4-12)19(26)13-5-6-14(7-20)21-8-13/h5-6,8,11-12,15-16H,3-4,9-10H2,1-2H3,(H,22,23,24)/t15-,16+/m1/s1
• InChI Key: KRBOJRNYPHWBFB-CVEARBPZSA-N
• Canonical SMILES: CC(C)C1=NNC(=N1)C2CN(CC2C3CC3)C(=O)C4=CN=C(C=C4)C#N
• Isomeric SMILES: CC(C)C1=NNC(=N1)[C@H]2CN(C[C@@H]2C3CC3)C(=O)C4=CN=C(C=C4)C#N
• Molecular Formula: C19H22N6O
• Molecular Weight: 350.4 g/mol
• CAS No.: 2223346-29-8

Description

This compound is a complex organic molecule that contains several functional groups, including a pyrrolidine ring, a triazole ring, a pyridine ring, and a nitrile group. The presence of these functional groups suggests that this compound could have interesting chemical properties and potential applications in fields like medicinal chemistry or materials science.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyrrolidine and triazole rings suggests that this compound would have a rigid, cyclic structure. The nitrile group would likely introduce polarity to the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the nitrile group could undergo reactions like hydrolysis or reduction, while the pyrrolidine and triazole rings might participate in substitution or addition reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility would be affected by the polarity of its functional groups, while its melting and boiling points would depend on the strength of the intermolecular forces.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s being studied as a potential drug, its mechanism of action would involve interacting with a specific biological target.

Future Directions

The future research directions for this compound would depend on its properties and potential applications. For example, if it shows promise as a drug, future research might focus on optimizing its structure to improve its efficacy and reduce any side effects.